3-Formyl-5-(trifluoromethyl)phenylboronic acid

• IUPAC Name: [3-formyl-5-(trifluoromethyl)phenyl]boronic acid
• InChI: InChI=1S/C8H6BF3O3/c10-8(11,12)6-1-5(4-13)2-7(3-6)9(14)15/h1-4,14-15H
• InChI Key: PUGXLUVQWNOCAW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1)C(F)(F)F)C=O)(O)O
• Molecular Formula: C8H6BF3O3
• Molecular Weight: 217.94 g/mol

Description

3-Formyl-5-(trifluoromethyl)phenylboronic acid is a type of boronic acid that is commonly used in the synthesis of biologically active compounds. The presence of an electron-withdrawing substituent results in a considerable rise in the acidity in comparison with its analogues.

Synthesis Analysis

The synthesis of 3-Formyl-5-(trifluoromethyl)phenylboronic acid involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation is not well developed, but catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters has been reported.

Molecular Structure Analysis

The molecular formula of 3-Formyl-5-(trifluoromethyl)phenylboronic acid is C7H5BF4O2. The InChI Key is WEMCWZGCSRGJGW-UHFFFAOYSA-N.

Chemical Reactions Analysis

3-Formyl-5-(trifluoromethyl)phenylboronic acid is involved in various chemical reactions. For example, it is used in Suzuki-Miyaura cross-coupling reactions, aerobic oxidative cross-coupling, microwave-assisted Petasis reactions, and rhodium-catalyzed addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Formyl-5-(trifluoromethyl)phenylboronic acid include a molecular weight of 189.93 g/mol. The introduction of the formyl group into position “2” of the boronic acids causes a significant increase in acidity (drop in pKa).

Scientific Research Applications

Synthesis of Benzopyranone Derivatives

3-Formyl-5-(trifluoromethyl)phenylboronic acid: . These modulators can influence the activity of the GABAA receptor, a pivotal protein in the central nervous system, which may have therapeutic implications for disorders such as anxiety, insomnia, and epilepsy.

Suzuki-Miyaura Cross-Coupling Reactions

. This type of reaction is a powerful tool in organic chemistry for forming carbon-carbon bonds, which is fundamental in the construction of complex organic molecules, including pharmaceuticals, agrochemicals, and organic materials.

Aerobic Oxidative Cross-Coupling

. This method is significant for introducing trifluoromethyl groups into aromatic compounds, enhancing their pharmacological properties by increasing their metabolic stability and lipophilicity.

Microwave-Assisted Petasis Reactions

3-Formyl-5-(trifluoromethyl)phenylboronic acid: . This technique accelerates the synthesis of complex organic molecules, reducing reaction times from hours to minutes, which is highly beneficial for rapid compound library generation in medicinal chemistry.

Rhodium-Catalyzed Addition Reactions

. Rhodium catalysts are known for their efficiency and selectivity, making them valuable in the synthesis of high-value chiral molecules, which are crucial in the development of new drugs.

Preparation of Fluorinated Aromatic Poly(Ether-Amide)s

. These polymers exhibit exceptional thermal stability, chemical resistance, and mechanical properties, making them suitable for advanced material applications such as in aerospace, electronics, and coatings.

Safety and Hazards

When handling 3-Formyl-5-(trifluoromethyl)phenylboronic acid, it is recommended to wear personal protective equipment/face protection and ensure adequate ventilation. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided.

Mechanism of Action

Target of Action

The primary target of 3-Formyl-5-(trifluoromethyl)phenylboronic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The 3-Formyl-5-(trifluoromethyl)phenylboronic acid interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .

Biochemical Pathways

The Suzuki–Miyaura cross-coupling reaction is the primary biochemical pathway affected by 3-Formyl-5-(trifluoromethyl)phenylboronic acid . The downstream effects of this pathway include the formation of new carbon-carbon bonds, which are crucial for the synthesis of various biologically active molecules .

Pharmacokinetics

The compound’s role in the suzuki–miyaura cross-coupling reaction suggests that it may have a significant impact on the bioavailability of the resulting biologically active molecules .

Result of Action

The molecular and cellular effects of 3-Formyl-5-(trifluoromethyl)phenylboronic acid’s action primarily involve the formation of new carbon-carbon bonds . This can lead to the synthesis of various biologically active molecules, potentially contributing to diverse biological effects .

Action Environment

The action of 3-Formyl-5-(trifluoromethyl)phenylboronic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction is known to be exceptionally mild and functional group tolerant . This suggests that the compound’s action, efficacy, and stability may be influenced by the presence of various functional groups and the overall conditions of the reaction environment .